N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide

Specification

• Molecular Formula: C20H33N3O3
• Molecular Weight: 363.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-(2-hydroxypropylamino)-3-methylbutanoyl]amino]-4-methyl-N-phenylpentanamide
• Standard InChI: InChI=1S/C20H33N3O3/c1-13(2)11-17(19(25)22-16-9-7-6-8-10-16)23-20(26)18(14(3)4)21-12-15(5)24/h6-10,13-15,17-18,21,24H,11-12H2,1-5H3,(H,22,25)(H,23,26)/t15?,17-,18-/m0/s1
• Standard InChI Key: RRWGVFNMYYPEKW-BEEDKBRMSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)NC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NCC(C)O
• Canonical SMILES: CC(C)CC(C(=O)NC1=CC=CC=C1)NC(=O)C(C(C)C)NCC(C)O

Introduction

Chemical Properties and Structural Characteristics

N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide is a synthetic peptide with specific chemical and physical properties that define its functionality in research settings. Understanding these properties is essential for researchers working with this compound.

Basic Chemical Identity

The compound is identified by several key parameters that establish its chemical identity, as presented in Table 1.

Parameter	Value
CAS Number	282726-24-3
Molecular Formula	C₂₀H₃₃N₃O₃
Molecular Weight	363.49 g/mol
Sequence	{N-(RS)-2-Hydroxy-propyl-Val}-Leu-anilide
Shortened Sequence	{N-(RS)-2-Hydroxy-propyl-Val}-L-anilide

The compound is registered under CAS number 282726-24-3, which serves as its unique identifier in chemical databases and literature. Its molecular formula indicates a complex organic structure containing carbon, hydrogen, nitrogen, and oxygen atoms. With a molecular weight of 363.49 g/mol, it falls into the medium-sized peptide category, making it suitable for various biochemical applications.

Structural Features

N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide possesses several notable structural features:

The structural characteristics of N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide make it particularly suitable for its applications in protein modification detection and peptide screening protocols.

Research Applications

The primary research applications of N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide center around its utility in analytical biochemistry and protein studies. These applications leverage the compound's distinctive structural properties.

Globin Adduct Detection

One of the most significant applications of N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide is as a globin adduct detection standard. Globin adducts are chemical modifications to hemoglobin proteins that can serve as biomarkers for exposure to various chemicals and toxins. The compound's specific structure allows it to:

• Serve as a reference standard in analytical methods for detecting chemical modifications to globin proteins.

• Provide calibration capabilities in mass spectrometry and other analytical techniques used to identify protein modifications.

• Act as a positive control in assays designed to measure environmental or occupational exposure to certain chemicals.

This application makes N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide particularly valuable in toxicology research, environmental health monitoring, and occupational safety assessments.

Peptide Screening and Protein Interaction Studies

N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide has demonstrated utility in peptide screening applications, which are research tools that identify active peptides primarily through immunoassay techniques. In this context, the compound can be used for:

• Protein interaction studies to identify binding partners of specific proteins.

• Functional analysis of protein-peptide interactions.

• Epitope screening to identify antigenic determinants recognized by antibodies.

• Development of new therapeutic agents through the identification of bioactive peptides.

These applications make the compound particularly valuable in drug discovery research, immunology, and structural biology studies focused on protein-peptide interactions.

Quantity	Price (EUR)
5mg	331.00
10mg	465.00
25mg	880.00
50mg	1,444.00
100mg	2,446.00

These prices reflect the specialized nature of the compound and the precision required in its synthesis. The pricing structure, with significant economies of scale, is typical for research-grade peptides used in analytical and biochemical studies.

Related Compounds and Structural Analogs

Several structurally related compounds share similarities with N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide, forming a family of peptides with related applications in research.

Chlorinated Analog

N-((RS)-3-CHLORO-2-HYDROXY-PROPYL)-VAL-LEU-ANILIDE is a closely related compound that differs by the addition of a chlorine atom. Key properties of this analog include:

Property	Value
CAS Number	282726-25-4
Molecular Formula	C₂₀H₃₂ClN₃O₃
Molecular Weight	397.94 g/mol
Storage Condition	-15°C

The chlorinated derivative likely possesses different reactivity and binding properties compared to the parent compound, potentially offering complementary research applications.

Other Globin Adduct Detection Standards

N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide belongs to a broader family of globin adduct detection standards that include compounds with various structural modifications. Some related compounds in this family include:

• N-(2-Carbamoyl-ethyl)-Val-Leu-anilide (MW: 376.5)

• N-[(RS)-2-Carbamoyl-2-hydroxy-ethyl]-Val-Leu-anilide (MW: 392.5)

• N-2-Chloroethyl-Val-Leu-anilide (MW: 367.92)

• N-2-Cyanoethyl-Val-Leu-anilide (MW: 358.48)

• N-2-Hydroxyethyl-Val-Leu-anilide (MW: 349.47)

• N-((RS)-2-Hydroxy-1-phenyl-ethyl)-Val-Leu-anilide (MW: 425.57)

• N-((RS)-2-Hydroxy-2-phenyl-ethyl)-Val-Leu-anilide (MW: 425.57)

These related compounds collectively provide researchers with a toolkit for detecting various types of protein modifications and adducts, each potentially sensitive to different types of chemical exposures or modifications.

Structure-Activity Relationships in Research Context

The structural features of N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide influence its performance in research applications, particularly in relation to other compounds in the same family.

Functional Group Contributions

The individual components of N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide contribute distinct properties to the molecule:

• The hydroxypropyl group introduces a hydrophilic element and potential hydrogen bonding capability, which can be critical for specific molecular recognition events.

• The valine residue contributes hydrophobicity and a branched side chain that can influence the compound's spatial arrangement and interaction capabilities.

• The leucine residue adds additional hydrophobicity and flexibility to the peptide backbone.

• The anilide group provides an aromatic component that can participate in π-stacking interactions and contributes to the compound's UV absorption properties, which are useful for detection.

These structural elements combine to create a molecule with specific recognition properties that make it valuable as a detection standard.

Comparison with Related Peptide Structures

Structure-activity relationship studies involving similar peptides have shown that minor modifications to the peptide structure can significantly impact their biological activities and binding properties. In the context of salicylamide derivatives with amino acid linkers, such structural variations have been shown to influence:

Although these findings come from studies on different but related peptide structures, they highlight the importance of precise structural features in determining the functional properties of peptides like N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide.